Cas no 1342366-59-9 (N-[3-(Methylsulfanyl)phenyl]thian-3-amine)

N-[3-(Methylsulfanyl)phenyl]thian-3-amine is a sulfur-containing aromatic amine with potential applications in pharmaceutical and agrochemical research. Its structure features a thian-3-amine moiety linked to a 3-(methylsulfanyl)phenyl group, offering unique reactivity for heterocyclic synthesis. The compound's sulfur-based functional groups may enhance binding affinity in bioactive molecules, making it a valuable intermediate for drug discovery. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in synthetic workflows. Researchers may explore its utility in developing kinase inhibitors or antimicrobial agents due to its structural resemblance to pharmacologically active scaffolds. The methylsulfanyl substituent provides opportunities for further derivatization, expanding its versatility in medicinal chemistry applications.
N-[3-(Methylsulfanyl)phenyl]thian-3-amine structure
1342366-59-9 structure
Product Name:N-[3-(Methylsulfanyl)phenyl]thian-3-amine
CAS No:1342366-59-9
MF:C12H17NS2
MW:239.400080442429
CID:5149481
PubChem ID:62873767
Update Time:2026-03-03

N-[3-(Methylsulfanyl)phenyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-[3-(Methylsulfanyl)phenyl]thian-3-amine
    • 2H-Thiopyran-3-amine, tetrahydro-N-[3-(methylthio)phenyl]-
    • Inchi: 1S/C12H17NS2/c1-14-12-6-2-4-10(8-12)13-11-5-3-7-15-9-11/h2,4,6,8,11,13H,3,5,7,9H2,1H3
    • InChI Key: ZSFHTDZXGYKPGM-UHFFFAOYSA-N
    • SMILES: S1CCCC(C1)NC1C=CC=C(C=1)SC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 187
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.6

N-[3-(Methylsulfanyl)phenyl]thian-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on N-[3-(Methylsulfanyl)phenyl]thian-3-amine

Research Brief on N-[3-(Methylsulfanyl)phenyl]thian-3-amine (CAS: 1342366-59-9): Recent Advances and Applications

N-[3-(Methylsulfanyl)phenyl]thian-3-amine (CAS: 1342366-59-9) is a chemically synthesized compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thian-3-amine core and methylsulfanylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a modulator in enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The compound's structural features suggest a high affinity for specific protein targets, making it a valuable candidate for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of N-[3-(Methylsulfanyl)phenyl]thian-3-amine. The study employed in vitro and in vivo models to assess the compound's bioavailability, metabolic stability, and tissue distribution. Results indicated that the compound exhibits favorable pharmacokinetic profiles, with moderate plasma protein binding and efficient penetration across the blood-brain barrier. These findings underscore its potential as a therapeutic agent for central nervous system (CNS) disorders, such as Alzheimer's disease and Parkinson's disease.

Another significant advancement was reported in a recent preprint on bioRxiv, where the compound was evaluated for its anti-inflammatory properties. Using a lipopolysaccharide (LPS)-induced inflammation model, researchers demonstrated that N-[3-(Methylsulfanyl)phenyl]thian-3-amine significantly reduced the production of pro-inflammatory cytokines, including TNF-α and IL-6. Mechanistic studies revealed that the compound acts as an inhibitor of the NF-κB signaling pathway, a key regulator of inflammatory responses. These results suggest its potential application in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's utility in oncology. A 2024 study published in Cancer Research highlighted its role as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. In preclinical models, N-[3-(Methylsulfanyl)phenyl]thian-3-amine exhibited potent anti-proliferative effects against various cancer cell lines, including breast and lung carcinomas. The study also noted synergistic effects when the compound was combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Despite these promising findings, challenges remain in the clinical translation of N-[3-(Methylsulfanyl)phenyl]thian-3-amine. Issues such as optimal dosing, long-term toxicity, and formulation stability need to be addressed in future studies. However, the compound's multifaceted pharmacological profile and structural versatility make it a compelling subject for ongoing research. As the field advances, further elucidation of its mechanisms of action and therapeutic potential will undoubtedly contribute to the development of novel treatments for a range of diseases.

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